2-Fluoro-5-(pentafluorosulfur)benzaldehyde
Overview
Description
2-Fluoro-5-(pentafluorosulfur)benzaldehyde is a fluorinated compound . It has the molecular formula C7H4F6OS and a molecular weight of 250.16 g/mol . It is a liquid at ambient temperature .
Molecular Structure Analysis
The InChI code for 2-Fluoro-5-(pentafluorosulfur)benzaldehyde is 1S/C7H4F6OS/c8-7-2-1-6(3-5(7)4-14)15(9,10,11,12)13/h1-4H . The InChI key is LWVYGZGWRNJVBG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Fluoro-5-(pentafluorosulfur)benzaldehyde is a liquid at ambient temperature . It has a molecular weight of 250.16 g/mol .Scientific Research Applications
Pharmaceutical Research
2-Fluoro-5-(pentafluorosulfur)benzaldehyde: is a compound of interest in pharmaceutical research due to its potential as a building block for synthesizing various therapeutic agents. Its unique structure allows for the introduction of fluorine atoms into pharmaceutical molecules, which can significantly alter their biological activity and metabolic stability .
Material Science
In the field of material science, this compound can be utilized to develop new polymeric materials with enhanced properties. The pentafluorosulfur group could impart high thermal stability and chemical resistance to polymers, making them suitable for advanced engineering applications .
Chemical Synthesis
This benzaldehyde derivative is valuable in chemical synthesis as a precursor for complex molecules. It can undergo various reactions, including condensation and nucleophilic addition, to create a wide range of compounds with potential applications in different chemical industries .
Analytical Chemistry
The compound’s distinct spectroscopic properties make it useful in analytical chemistry. It can serve as a standard or reagent in chromatographic methods and spectroscopic analysis, aiding in the identification and quantification of substances .
Life Sciences
In life sciences, 2-Fluoro-5-(pentafluorosulfur)benzaldehyde may be used to study cell metabolism and signaling pathways. Its incorporation into biomolecules can help trace the pathways and interactions within biological systems .
Chromatography Research
The compound’s unique structure can be exploited in chromatography research to develop new stationary phases or as a modifier to improve the separation of complex mixtures. Its fluorinated groups can interact with various analytes, enhancing selectivity and resolution in chromatographic techniques .
Safety And Hazards
properties
IUPAC Name |
2-fluoro-5-(pentafluoro-λ6-sulfanyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F6OS/c8-7-2-1-6(3-5(7)4-14)15(9,10,11,12)13/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWVYGZGWRNJVBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(F)(F)(F)(F)F)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F6OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-(pentafluorosulfur)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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